Cas no 4513-27-3 (Benzenecarboximidoylchloride, N-[(4-methylphenyl)sulfonyl]-)

• Product Name: Benzenecarboximidoylchloride, N-[(4-methylphenyl)sulfonyl]-
• CAS No: 4513-27-3
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 334284
• PubChem ID: 3780018
• Update Time: 2025-04-19

Benzenecarboximidoylchloride, N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidoylchloride, N-[(4-methylphenyl)sulfonyl]-
• N-(4-methylphenyl)sulfonylbenzenecarboximidoyl chloride
• N-(CHLORO-PHENYL-METHYLENE)-4-METHYL-BENZENESULFONAMIDE
• N-[(4-Methylphenyl)sulfonyl]benzenecarboximidoyl chloride
• (E)-N-tosylbenzimidoyl chloride
• N-(4-methylphenylsulfonyl)benzenecarboximidoyl chloride
• N-(4-Methylbenzene-1-sulfonyl)benzenecarboximidoyl chloride
• 4513-27-3
• XMQBWYHUGRWJAT-UHFFFAOYSA-N
• DTXSID00396314

• Inchi： 1S/C14H12ClNO2S/c1-11-7-9-13(10-8-11)19(17,18)16-14(15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： XMQBWYHUGRWJAT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)=NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 293.02786
• Monoisotopic Mass: 293.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 435.2°Cat760mmHg
• Flash Point: 217°C
• Refractive Index: 1.591
• PSA: 46.5